Cas no 1805468-10-3 (Methyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate)

• Product Name: Methyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate
• CAS No: 1805468-10-3
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4896538
• Update Time: 2025-05-27

Methyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-17-9(16)4-8-7(10(13)14)3-6(5-12)15-11(8)18-2/h3,10H,4-5H2,1-2H3
• InChI Key： OBDZNSFSVQPVRM-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(C(=N1)OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate

Comprehensive Overview of Methyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS No. 1805468-10-3)

Methyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS No. 1805468-10-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique chloromethyl and difluoromethyl substitution pattern, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, characterized by a methoxy group and an acetate ester, offers versatility in chemical modifications, attracting attention from researchers exploring novel drug candidates and crop protection agents.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned Methyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate as a subject of study in modern organic synthesis. Researchers frequently investigate its reactivity in cross-coupling reactions and nucleophilic substitutions, leveraging its chloromethyl moiety for further functionalization. The presence of difluoromethyl groups, known for enhancing metabolic stability and lipophilicity in pharmaceuticals, aligns with current trends in drug discovery targeting kinase inhibitors and anti-inflammatory agents.

In agrochemical applications, this compound’s structural motifs are explored for developing pesticide intermediates with improved efficacy and environmental profiles. The methoxy pyridine core is particularly relevant in designing systemic herbicides and fungicides, addressing global demands for sustainable agriculture. Recent patents highlight derivatives of Methyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate as key components in next-generation crop protection formulations.

From a synthetic perspective, the compound’s ester functionality allows for straightforward hydrolysis or transesterification, enabling diversification into carboxylic acids or amides. This adaptability is critical in medicinal chemistry, where structure-activity relationship (SAR) studies require rapid analog generation. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm structural integrity, ensuring reproducibility in research settings.

Environmental and regulatory considerations also shape the discourse around CAS No. 1805468-10-3. While not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The compound’s biodegradability and ecotoxicological profile are under investigation, reflecting the industry’s shift toward green chemistry principles. Researchers are increasingly optimizing synthetic routes to minimize waste and energy consumption, aligning with sustainable development goals (SDGs).

Market analyses indicate rising demand for high-value intermediates like Methyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate, driven by expansions in contract research organizations (CROs) and custom synthesis services. Suppliers emphasize batch-to-batch consistency and scalability, catering to both academic and industrial clients. The compound’s patent landscape reveals active innovation in its applications, particularly in oncological and antiviral therapeutic domains.

In conclusion, Methyl 6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS No. 1805468-10-3) exemplifies the intersection of advanced organic synthesis and applied life sciences. Its multifaceted utility underscores its importance in addressing contemporary challenges in drug development and agricultural innovation. As research progresses, this compound is poised to remain a focal point in the quest for next-generation bioactive molecules.